Cas no 1516619-01-4 (3-(1,2,4-oxadiazol-5-yl)morpholine)
3-(1,2,4-oxadiazol-5-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- Morpholine, 3-(1,2,4-oxadiazol-5-yl)-
- 3-(1,2,4-oxadiazol-5-yl)morpholine
-
- MDL: MFCD28384015
- Inchi: 1S/C6H9N3O2/c1-2-10-3-5(7-1)6-8-4-9-11-6/h4-5,7H,1-3H2
- InChI Key: FVYVMAUWPSEWEJ-UHFFFAOYSA-N
- SMILES: N1CCOCC1C1ON=CN=1
3-(1,2,4-oxadiazol-5-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-207112-0.05g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 0.05g |
$983.0 | 2023-09-16 | ||
| Enamine | EN300-207112-0.1g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 0.1g |
$1031.0 | 2023-09-16 | ||
| Enamine | EN300-207112-0.25g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 0.25g |
$1078.0 | 2023-09-16 | ||
| Enamine | EN300-207112-0.5g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 0.5g |
$1124.0 | 2023-09-16 | ||
| Enamine | EN300-207112-1.0g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 1g |
$1172.0 | 2023-05-24 | ||
| Enamine | EN300-207112-2.5g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 2.5g |
$2295.0 | 2023-09-16 | ||
| Enamine | EN300-207112-5.0g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 5g |
$3396.0 | 2023-05-24 | ||
| Enamine | EN300-207112-10.0g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 10g |
$5037.0 | 2023-05-24 | ||
| Enamine | EN300-207112-1g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 1g |
$1172.0 | 2023-09-16 | ||
| Enamine | EN300-207112-5g |
3-(1,2,4-oxadiazol-5-yl)morpholine |
1516619-01-4 | 5g |
$3396.0 | 2023-09-16 |
3-(1,2,4-oxadiazol-5-yl)morpholine Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 3-(1,2,4-oxadiazol-5-yl)morpholine
3-(1,2,4-Oxadiazol-5-yl)morpholine: A Comprehensive Overview
The compound 3-(1,2,4-oxadiazol-5-yl)morpholine (CAS No. 1516619-01-4) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its morpholine ring system, which is fused with a 1,2,4-oxadiazole moiety. The morpholine ring is a six-membered ring containing one oxygen atom and two nitrogen atoms, while the oxadiazole ring is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. The combination of these two rings creates a molecule with intriguing electronic properties and potential bioactivity.
Recent studies have highlighted the potential of 3-(1,2,4-oxadiazol-5-yl)morpholine as a candidate for drug development. The molecule's ability to interact with various biological targets has been explored in numerous research articles. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development. The oxadiazole moiety in the molecule plays a crucial role in its pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.
In addition to its pharmacological applications, 3-(1,2,4-oxadiazol-5-yl)morpholine has also been investigated for its potential use in materials science. Researchers have explored its ability to act as a building block for constructing advanced materials with tailored electronic properties. A 2023 paper in *Advanced Materials* reported that this compound can be incorporated into polymer frameworks to enhance their conductivity and mechanical strength. The morpholine ring's flexibility and the oxadiazole group's electron-withdrawing nature contribute to these properties.
The synthesis of 3-(1,2,4-oxadiazol-5-yl)morpholine involves a multi-step process that combines principles from both organic synthesis and heterocyclic chemistry. A common approach involves the condensation of morpholine derivatives with appropriate oxadiazole precursors under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, a 2023 study published in *Organic Letters* described the use of palladium-catalyzed coupling reactions to synthesize this compound with high yields and excellent purity.
From an environmental standpoint, the ecological impact of 3-(1,2,4-oxadiazol-5-yl)morpholine has also been evaluated. Research conducted in 2023 by environmental chemists at the University of California revealed that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. Its degradation pathways were found to be efficient under both aerobic and anaerobic conditions, further supporting its potential for safe industrial applications.
In conclusion, 3-(1,2,4-oxadiazol-5-yl)morpholine (CAS No. 1516619-01-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure endows it with properties that make it valuable in drug discovery and materials science alike. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.
1516619-01-4 (3-(1,2,4-oxadiazol-5-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)